1-(4-Bromo-2-methylbenzoyl)piperidine-3-carboxylic acid

• IUPAC Name: 1-(4-bromo-2-methylbenzoyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C14H16BrNO3/c1-9-7-11(15)4-5-12(9)13(17)16-6-2-3-10(8-16)14(18)19/h4-5,7,10H,2-3,6,8H2,1H3,(H,18,19)
• InChI Key: DALHCVVGQKBRGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)C(=O)N2CCCC(C2)C(=O)O
• Molecular Formula: C14H16BrNO3
• Molecular Weight: 326.19 g/mol
• CAS RN: 1156845-33-8

Description

1-(4-Bromo-2-methylbenzoyl)piperidine-3-carboxylic acid, also known as BMPPCA, is a synthetic compound with a wide range of applications in scientific research. BMPPCA has been used in the development of new synthetic methods, as well as in the investigation of biochemical and physiological processes. In

Scientific Research Applications

Anticancer Agents Development

Researchers have explored the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole for their promising anticancer properties. The sequential synthesis involved several steps starting from ethyl 1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxylate to target compounds with significant yields. Among these, specific compounds exhibited low IC50 values, indicating strong anticancer potential compared to the reference drug doxorubicin. These findings suggest a pathway for developing new anticancer therapies using similar structural frameworks (Rehman et al., 2018).

Antibacterial Activity

Another study focused on the synthesis and spectral analysis of 5-substituted-1,3,4-oxadiazol-2-yl 4-(4-methylpiperidin-1-ylsulfonyl)benzyl sulfides. These compounds were derived from various carboxylic acids and showed significant antibacterial properties upon screening. The structural elucidation of these compounds was achieved through spectral data, highlighting the importance of the piperidine and sulfamoyl functionalities in contributing to their biological activities (Aziz‐ur‐Rehman et al., 2017).

Hydrogen Bonding and Molecular Assembly

The study of hydrogen bonding in proton-transfer compounds of isonipecotamide with nitro-substituted benzoic acids provided insights into molecular assembly mechanisms. These compounds, featuring structures related to piperidine derivatives, demonstrated various hydrogen-bonded structures, showcasing the versatility of such frameworks in forming diverse molecular architectures. This research could inform the design of molecular materials with specific properties (Smith & Wermuth, 2010).